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Compound of Interest

Compound Name: WS5

Cat. No.: B8803407

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cooling intensity of the synthetic cooling

agent WS-5 against other common alternatives, supported by available data. It also outlines a
comprehensive experimental protocol for conducting a sensory panel evaluation to assess the
cooling intensity of such compounds, adhering to established sensory science methodologies.

Comparative Cooling Intensity of WS-5

WS-5, or N-Ethyl-p-menthane-3-carboxamide, is consistently reported to be one of the most
potent commercially available cooling agents. Its cooling effect is characterized by a delayed
onset and a long-lasting sensation, primarily perceived on the roof of the mouth and the back of
the tongue.[1]

Available data from various sources indicate the following relative cooling intensities:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b8803407?utm_src=pdf-interest
https://store.astm.org/e2454-19.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8803407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Relative Cooling . .
. . Relative Cooling
Cooling Agent Intensity vs. . Notes
Intensity vs. WS-3

Menthol
Strong, long-lasting
WS-5 ~3-4x stronger ~2.5x stronger[2] )
cooling effect.
Clean, sharp cooling
WS-3 Stronger than Menthol
effect.
Fast-acting, short-
WS.23 Weaker than WS-5 Weaker than WS-5 duration cooling
and WS-3 and WS-3 primarily at the front of
the mouth.
Traditional cooling
agent with a
Menthol

characteristic minty

aroma and taste.

One study's sensory evaluation revealed the cooling intensity in an aqueous solution to follow
the order: WS-5 > WS-3 > FEMA-4557 > WS-23.[3] This potent cooling effect is attributed to its
activation of both TRPM8 and TRPAL1 sensory receptors.[3]

Experimental Protocol: Sensory Panel Evaluation of
Cooling Intensity

The following is a detailed methodology for a sensory panel evaluation to quantitatively assess
the cooling intensity of WS-5 and other cooling agents. This protocol is based on established
standards in sensory science, such as those from ASTM International and 1SO.

Panelist Selection and Training

o Selection Criteria: Recruit 10-15 healthy, non-smoking individuals aged 20-50. Screen
candidates for their ability to detect and differentiate basic tastes (sweet, sour, salty, bitter,
umami) and their sensitivity to oral chemical stimuli. Exclude individuals with known taste or
smell disorders, oral lesions, or allergies to the test substances.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://store.astm.org/e0679-19.html
https://www.fivesenses.com/library/
https://www.fivesenses.com/library/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8803407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

e Training: Conduct a multi-session training program to familiarize panelists with the sensory

properties of cooling agents.

o Introduction to Cooling Agents: Present panelists with reference samples of menthol, WS-
3, WS-23, and WS-5 at varying concentrations in a neutral medium (e.g., 5% sucrose
solution).

o Intensity Rating: Train panelists to use a labeled magnitude scale (LMS) or a visual analog

scale (VAS) to rate the perceived cooling intensity. Anchor the scale with descriptive terms
such as "No Sensation," "Barely Detectable,"” "Weak," "Moderate," "Strong," and "Very
Strong."

o Temporal Profile: Train panelists to evaluate the onset, peak, and duration of the cooling
sensation.

Sample Preparation and Presentation

Stimuli: Prepare solutions of WS-5, WS-3, WS-23, and menthol at various concentrations
(e.g., 1, 2,5, 10 ppm) in a base of purified water or a 5% sucrose solution to mask any

potential off-tastes. All samples should be prepared fresh daily and presented at a controlled
temperature (e.g., 20-22°C).

Presentation: Present samples to panelists in a randomized, double-blind manner. Use 10

mL of each solution for oral rinsing for a standardized duration (e.g., 10 seconds) followed by

expectoration.

Evaluation Procedure

Washout Period: A mandatory washout period of at least 5 minutes with purified water and
unsalted crackers is required between each sample to prevent sensory fatigue and carry-
over effects.

Data Collection: Panelists will rate the cooling intensity at specific time points (e.g., 30
seconds, 1, 2, 5, 10, and 15 minutes) after expectoration using the trained scaling method.

Data Analysis
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 Statistical Analysis: Analyze the collected intensity ratings using appropriate statistical
methods, such as Analysis of Variance (ANOVA) with post-hoc tests (e.g., Tukey's HSD), to
determine significant differences in cooling intensity between the different agents and
concentrations.

o Time-Intensity Curves: Generate time-intensity curves for each cooling agent to visualize the
onset, peak, and duration of the cooling sensation.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the known signaling pathway for cooling sensation and the
experimental workflow for a sensory panel evaluation.
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Caption: Signaling pathway of WS-5 activating TRPM8 and TRPAL receptors.
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Caption: Experimental workflow for sensory panel evaluation of cooling agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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